Methyl Diacetoxy-6-Gingerdiol: A Technical Whitepaper on its Origin and Synthesis
Methyl Diacetoxy-6-Gingerdiol: A Technical Whitepaper on its Origin and Synthesis
For Researchers, Scientists, and Drug Development Professionals
Abstract
Methyl diacetoxy-6-gingerdiol, a derivative of the bioactive compounds found in ginger, has garnered interest for its potential therapeutic properties. This technical guide provides an in-depth overview of its origin, synthesis, and key quantitative data. Contradictory reports on its natural occurrence versus synthetic origin are addressed, and a detailed semi-synthetic protocol from 6-gingerol (B72531) is outlined. Physicochemical properties and biological activity data, particularly its potent inhibition of the NLRP3 inflammasome, are summarized. This document aims to serve as a comprehensive resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.
Introduction
Ginger (Zingiber officinale Roscoe) has a long history of medicinal use, attributed to its rich composition of bioactive phenolic compounds, primarily gingerols and shogaols.[1] These compounds are known to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.[1] Methyl diacetoxy-6-gingerdiol is a gingerol derivative that has emerged as a compound of significant interest. This guide details its origin, synthesis, and biological activity, providing a foundation for further research and development.
Origin: Natural Product or Synthetic Derivative?
There are conflicting reports regarding the origin of Methyl diacetoxy-6-gingerdiol. Several sources state that it can be isolated from the rhizomes of Zingiber officinale, often citing a 1992 study by Kikuzaki et al. on gingerdiol-related compounds.[2][3][4] Analysis of ginger extracts using liquid chromatography-mass spectrometry (LC-MS) has also suggested the presence of diacetoxy-[4]-gingerdiol and methyl diacetoxy-[4]-gingerdiol.[3][5]
Conversely, other scientific suppliers and publications categorize Methyl diacetoxy-6-gingerdiol as a synthetic derivative of gingerol.[1][6] This process is designed to potentially enhance the bioavailability and stability of the natural gingerols.[6] The original 1992 publication by Kikuzaki and colleagues primarily describes the isolation and identification of mono-acetylated gingerdiols.[7] The discrepancy in the literature may arise from the natural occurrence of various acetylated gingerol derivatives in ginger, with "Methyl diacetoxy-6-gingerdiol" being a specific, potentially semi-synthesized, member of this family.
Physicochemical Properties
A summary of the key physicochemical properties of Methyl diacetoxy-6-gingerdiol is presented in Table 1. This data is crucial for its identification and characterization.
Table 1: Physicochemical and Spectroscopic Data for Methyl diacetoxy-6-gingerdiol
| Parameter | Value | Reference(s) |
| Molecular Formula | C₂₂H₃₄O₆ | [4][6] |
| Molecular Weight | 394.50 g/mol | [4][6] |
| CAS Number | 863780-90-9 | [4][6] |
| Appearance | Yellowish oil (inferred) | [8] |
| Solubility | Chloroform, Dichloromethane (B109758), Ethyl Acetate (B1210297), DMSO, Acetone | [8] |
| Mass Spectrometry (ESI-MS) | [(M+H)–CH₃COOH]⁺ at m/z 321.2046, [(M+H)–2CH₃COOH]⁺ at m/z 261.1843, [M+Na]⁺ | [3][8] |
| ¹H NMR (CDCl₃) | Data not fully available in searched literature. | [8] |
| ¹³C NMR (CDCl₃) | Data not fully available in searched literature. | [8] |
Synthesis of Methyl diacetoxy-6-gingerdiol
The most common method for preparing Methyl diacetoxy-6-gingerdiol is a semi-synthetic route starting from 6-gingerol, which can be extracted and purified from ginger rhizomes.[2] The synthesis is a two-step process involving the reduction of the keto group of 6-gingerol to form 6-gingerdiol (B601187), followed by the acetylation of the hydroxyl groups.[2]
Caption: Semi-synthetic pathway of Methyl diacetoxy-6-gingerdiol from 6-gingerol.
Experimental Protocols
The following are composite protocols based on established methods for the synthesis of related compounds.
Protocol 1: Extraction of 6-Gingerol from Zingiber officinale
This protocol outlines the initial extraction of the starting material, 6-gingerol, from dried ginger rhizomes.
-
Materials and Equipment:
-
Dried, powdered ginger rhizomes
-
Soxhlet apparatus or reflux setup
-
Rotary evaporator
-
Whatman No. 1 filter paper
-
Silica (B1680970) gel for column chromatography
-
Solvents for chromatography (e.g., n-hexane, ethyl acetate)
-
-
Procedure:
-
Extract a known quantity of powdered ginger rhizomes with methanol using a Soxhlet apparatus or by reflux for several hours.[9][10][11]
-
Filter the methanolic extract to remove solid plant material.[9][11]
-
Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude oleoresin.[9]
-
Purify the crude extract by silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate to isolate 6-gingerol.[12]
-
Monitor the fractions by thin-layer chromatography (TLC) and combine the fractions containing pure 6-gingerol.
-
Evaporate the solvent from the pooled fractions to obtain purified 6-gingerol.
-
Protocol 2: Synthesis of 6-Gingerdiol from 6-Gingerol (Reduction)
This protocol details the reduction of the ketone in 6-gingerol to a secondary alcohol, yielding 6-gingerdiol.
-
Materials and Equipment:
-
Purified 6-gingerol
-
Methanol (MeOH) or Ethanol (B145695) (EtOH)
-
Sodium borohydride (B1222165) (NaBH₄)
-
Round-bottom flask
-
Magnetic stirrer and stir bar
-
Ice bath
-
Ethyl acetate (EtOAc)
-
Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) or water
-
Anhydrous sodium sulfate (B86663) (Na₂SO₄)
-
-
Procedure:
-
Dissolve 6-gingerol in methanol or ethanol in a round-bottom flask and cool the solution to 0°C in an ice bath.[2]
-
Slowly add sodium borohydride (NaBH₄) to the stirred solution.
-
Monitor the reaction progress using TLC until the starting material is consumed.
-
Quench the reaction by the slow addition of water or saturated aqueous NH₄Cl.
-
Extract the aqueous mixture with ethyl acetate.
-
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude 6-gingerdiol.
-
If necessary, purify the product by silica gel column chromatography.
-
Protocol 3: Synthesis of Methyl diacetoxy-6-gingerdiol from 6-Gingerdiol (Acetylation)
This protocol describes the acetylation of the two hydroxyl groups of 6-gingerdiol.
-
Materials and Equipment:
-
6-Gingerdiol
-
Acetic anhydride
-
Round-bottom flask
-
Magnetic stirrer and stir bar
-
Ice bath
-
Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)
-
1 M Hydrochloric acid (HCl)
-
Saturated aqueous sodium bicarbonate (NaHCO₃)
-
Anhydrous sodium sulfate (Na₂SO₄)
-
-
Procedure:
-
Dissolve 6-gingerdiol in pyridine in a round-bottom flask and cool the solution to 0°C in an ice bath.[2]
-
Slowly add acetic anhydride to the stirred solution.[2]
-
Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC.
-
Dilute the reaction mixture with dichloromethane or ethyl acetate and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by silica gel column chromatography to obtain Methyl diacetoxy-6-gingerdiol.
-
Biological Activity
Methyl diacetoxy-6-gingerdiol and its parent compounds exhibit significant biological activities, particularly anti-inflammatory and antioxidant effects.
Table 2: Quantitative Biological Activity Data
| Compound | Target/Activity | Assay System | Effective Concentration / IC₅₀ | Reference(s) |
| Diacetoxy-6-gingerdiol | NLRP3 Inflammasome Inhibition | Human Nucleus Pulposus Cells (in vitro) | 0.5 - 1 nM | [13][14] |
| Diacetoxy-6-gingerdiol | NLRP3 Binding Score | In silico docking | -30.64 kcal/mol | [14][15] |
| Diacetoxy-6-gingerdiol | Cytotoxicity | HT-29 human colon cancer cells | Stronger than 6-gingerol | [3] |
| 6-Gingerol | COX-2 Inhibition | Mouse Skin (in vivo) | >50 µM | [13] |
| 6-Gingerol | DPPH Radical Scavenging | In vitro assay | 26.3 µM | [15] |
| 6-Gingerol | Superoxide Radical Scavenging | In vitro assay | 4.05 µM | [15] |
| 6-Gingerol | Hydroxyl Radical Scavenging | In vitro assay | 4.62 µM | [15] |
Mechanism of Action: NLRP3 Inflammasome Inhibition
A key reported mechanism of action for diacetoxy-6-gingerdiol is the inhibition of the NLRP3 (NOD-, LRR- and pyrin domain-containing protein 3) inflammasome.[14] The NLRP3 inflammasome is a crucial component of the innate immune system that, when activated, leads to the maturation and secretion of pro-inflammatory cytokines such as IL-1β and IL-18.[14] Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory diseases.[14] Diacetoxy-6-gingerdiol has been shown to inhibit this pathway at nanomolar concentrations.[13][14]
Caption: Inhibition of the NLRP3 inflammasome signaling pathway by Methyl diacetoxy-6-gingerdiol.
Experimental Protocol: NLRP3 Inflammasome Inhibition Assay
This protocol provides a framework for assessing the inhibitory effect of Methyl diacetoxy-6-gingerdiol on the NLRP3 inflammasome.
-
Materials and Equipment:
-
Human or murine macrophage cell line (e.g., THP-1 or J774A.1)
-
Cell culture medium (e.g., RPMI-1640 or DMEM) with supplements
-
Lipopolysaccharide (LPS)
-
ATP or Nigericin (B1684572)
-
Methyl diacetoxy-6-gingerdiol
-
ELISA kit for IL-1β quantification
-
96-well cell culture plates
-
-
Procedure:
-
Cell Culture: Culture the macrophage cell line according to standard protocols. For THP-1 cells, differentiate into a macrophage-like phenotype using PMA (phorbol 12-myristate 13-acetate).
-
Priming (Signal 1): Seed the cells in a 96-well plate and prime with LPS (e.g., 1 µg/mL) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.[16]
-
Inhibitor Treatment: Pre-treat the primed cells with various concentrations of Methyl diacetoxy-6-gingerdiol for 1 hour.[16]
-
Activation (Signal 2): Activate the NLRP3 inflammasome by adding a second stimulus, such as ATP (e.g., 5 mM) or nigericin (e.g., 10 µM), for 1 hour.[16]
-
Quantification of IL-1β: Collect the cell culture supernatant and measure the concentration of secreted IL-1β using an ELISA kit, following the manufacturer's instructions.[16]
-
Data Analysis: Calculate the percentage of inhibition of IL-1β secretion relative to the vehicle-treated control and determine the IC₅₀ value.
-
Conclusion
Methyl diacetoxy-6-gingerdiol is a noteworthy derivative of ginger's bioactive compounds, with its origin being a subject of some ambiguity in the scientific literature. While it may be present in trace amounts in ginger, it is more reliably obtained through a semi-synthetic pathway from the more abundant 6-gingerol. Its potent inhibitory activity against the NLRP3 inflammasome at nanomolar concentrations highlights its potential as a lead compound for the development of novel anti-inflammatory therapeutics. Further research is warranted to fully elucidate its pharmacokinetic and pharmacodynamic profiles and to explore its efficacy in in vivo models of inflammatory diseases. This guide provides a solid foundation of its origin, synthesis, and biological activity to aid these future research endeavors.
References
- 1. Methyl diacetoxy-6-gingerdiol | 863780-90-9 | NJB78090 [biosynth.com]
- 2. benchchem.com [benchchem.com]
- 3. Analysis of Chemical Properties of Edible and Medicinal Ginger by Metabolomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Methyl diacetoxy-6-gingerdiol | CAS#:863780-90-9 | Chemsrc [chemsrc.com]
- 5. mdpi.com [mdpi.com]
- 6. Constitutents of Zingiberaceae. I. Diarylheptanoids from the Rhizomes of Ginger (Zingiber officinale ROSCOE) [jstage.jst.go.jp]
- 7. researchgate.net [researchgate.net]
- 8. benchchem.com [benchchem.com]
- 9. dergi.fabad.org.tr [dergi.fabad.org.tr]
- 10. Optimization protocol for the extraction of 6-gingerol and 6-shogaol from Zingiber officinale var. rubrum Theilade and improving antioxidant and anticancer activity using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
- 11. openscholar.uga.edu [openscholar.uga.edu]
- 12. mdpi.com [mdpi.com]
- 13. benchchem.com [benchchem.com]
- 14. benchchem.com [benchchem.com]
- 15. benchchem.com [benchchem.com]
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